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For Immediate Use by Research, Scientific, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

the SARS-CoV-2 main protease (Mpro), PDB ID: 7OQL. Adherence to these protocols is

essential for ensuring a safe laboratory environment and maintaining the integrity of research

activities.

I. Risk Assessment and Biosafety Level
The handling of recombinant proteins derived from SARS-CoV-2, such as the main protease

(7OQL), is subject to a thorough risk assessment.[1][2][3][4] For activities involving this non-

infectious protein, a Biosafety Level 2 (BSL-2) facility with BSL-2 practices and procedures is

the recommended minimum.[1][5] For procedures with a higher risk of aerosol generation,

enhanced BSL-2 (BSL-2+) practices should be implemented.[6][7][8]

II. Personal Protective Equipment (PPE)
The selection of appropriate PPE is the last line of defense against potential exposure.[1] The

following table outlines the minimum PPE requirements for handling 7OQL.
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PPE Component
BSL-2 Standard

Requirements

BSL-2+ (Enhanced)

Requirements (for aerosol-

generating procedures)

Lab Coat/Gown

Disposable, solid-front, water-

resistant gown or a fully

buttoned lab coat.[7][9]

Disposable, solid-front, water-

resistant gown with knit cuffs.

[7]

Gloves

Disposable nitrile gloves.

Change when contaminated or

integrity is compromised.[9]

Double gloves; extended cuff

gloves over short cuff gloves

are preferred.[7][8]

Eye/Face Protection
Safety glasses with side

shields or goggles.[9]

Surgical mask with an attached

eye visor, or a surgical mask

with safety glasses/goggles, or

a surgical mask with a face

shield.[7]

Respiratory Protection
Not typically required for low-

risk procedures.

An N95 respirator or a

Powered Air-Purifying

Respirator (PAPR) should be

considered based on the risk

assessment.[4][10]

III. Experimental Protocols: Safe Handling of 7OQL
A. General Laboratory Practices (BSL-2)

Access: Limit access to the laboratory to trained personnel only. Keep laboratory doors

closed during work.[9]

Signage: Post biohazard warning signs at the entrance to the laboratory.[9]

Hand Hygiene: Wash hands thoroughly with soap and water after handling materials, after

removing gloves, and before leaving the laboratory.[9]

Sharps: Use sharps with engineered safety features whenever possible. Dispose of all

sharps in designated puncture-resistant containers.[9]
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Work Surfaces: Decontaminate work surfaces with an appropriate disinfectant at the end of

each workday and after any spill.[9]

Aerosol Minimization: Conduct procedures that may generate aerosols within a certified

Class II Biological Safety Cabinet (BSC).[9][11]

B. Donning and Doffing of PPE

Proper sequencing of donning and doffing PPE is critical to prevent self-contamination.

Donning PPE Workflow

Perform Hand Hygiene

Don Lab Coat or Gown

Don Respiratory Protection (if required)

Don Eye and Face Protection

Don Gloves (over cuffs)

Click to download full resolution via product page

Caption: Sequential process for correctly putting on Personal Protective Equipment.

Doffing PPE Workflow
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Remove Gloves

Remove Lab Coat or Gown

Perform Hand Hygiene

Remove Eye and Face Protection

Remove Respiratory Protection (if used)

Perform Hand Hygiene
 

Spill Occurs

Alert Others and Evacuate Area

Secure Area and Post Warning

Wait 30 Minutes for Aerosols to Settle

Don Appropriate PPE

Contain Spill with Absorbent Material

Apply Disinfectant

Allow 20-30 Minute Contact Time

Clean Spill from Outside In

Dispose of Waste in Biohazard Bag

Final Decontamination of Area

Doff PPE and Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Laboratory Biosafety Guidelines for working with SARS-CoV-2 | COVID-19 | CDC
[cdc.gov]

2. Biosafety Considerations for Research Involving SARS-CoV-2 - Office of Science Policy
[osp.od.nih.gov]

3. absa.org [absa.org]

4. acrpnet.org [acrpnet.org]

5. contractlaboratory.com [contractlaboratory.com]

6. Biosafety Level 2+ (BSL-2+): What Every Lab Supervisor Needs to Know - Environmental
Health & Engineering [eheinc.com]

7. research.cuanschutz.edu [research.cuanschutz.edu]

8. pedsresearch.org [pedsresearch.org]

9. Basics of Biosafety Level 2 | Office of Clinical and Research Safety [vumc.org]

10. osti.gov [osti.gov]

11. qualia-bio.com [qualia-bio.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for SARS-CoV-
2 Main Protease (7OQL)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387309#personal-protective-equipment-for-
handling-7oql]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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